molecular formula C27H34N4O4S B2391510 4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide CAS No. 444184-80-9

4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide

Cat. No. B2391510
CAS RN: 444184-80-9
M. Wt: 510.65
InChI Key: XGUQBELAMKBYHD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C27H34N4O4S and its molecular weight is 510.65. The purity is usually 95%.
BenchChem offers high-quality 4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Ultrasound Mediated Synthesis

The compound has been synthesized using ultrasound irradiation, demonstrating a simple and efficient protocol that yields high amounts of the compound in a short time. This method is particularly significant for its application in creating potent tyrosinase inhibitors, which are essential in medicinal chemistry (Dige et al., 2019).

Palladium-Catalyzed Oxidative Cyclization-Alkoxycarbonylation

This compound has been synthesized via a palladium-catalyzed oxidative carbonylation process, leading to the creation of various heterocyclic derivatives. This method's importance lies in its ability to produce a range of derivatives under varying conditions, showing the compound's versatility in synthetic organic chemistry (Bacchi et al., 2005).

Directed Lithiation and Palladium-Catalyzed Coupling

The compound has been used in reactions involving directed lithiation and palladium-catalyzed coupling. This showcases the compound's potential in creating substituted furans, a crucial component in pharmaceuticals and fine chemicals (Ennis & Gilchrist, 1990).

Camps Cyclization

This compound undergoes Camps cyclization to form quinolin-4(1H)-ones, highlighting its role in synthesizing complex molecular structures useful in medicinal chemistry and material sciences (Mochalov et al., 2016).

Antibacterial and Anti-inflammatory Properties

The compound has been synthesized and evaluated for its antibacterial and anti-inflammatory properties. This indicates its potential use in developing new treatments for infections and inflammation-related disorders (Alam et al., 2011).

Oxone-Mediated Annulation

An oxone-mediated reaction involving this compound leads to the formation of dihydroquinazolin-4(1H)-ones, illustrating its utility in innovative synthetic methodologies for developing biologically active compounds (Sriramoju et al., 2018).

properties

IUPAC Name

4-[[2-[2-(butan-2-ylamino)-2-oxoethyl]sulfanyl-4-oxoquinazolin-3-yl]methyl]-N-(furan-2-ylmethyl)cyclohexane-1-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C27H34N4O4S/c1-3-18(2)29-24(32)17-36-27-30-23-9-5-4-8-22(23)26(34)31(27)16-19-10-12-20(13-11-19)25(33)28-15-21-7-6-14-35-21/h4-9,14,18-20H,3,10-13,15-17H2,1-2H3,(H,28,33)(H,29,32)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XGUQBELAMKBYHD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC(C)NC(=O)CSC1=NC2=CC=CC=C2C(=O)N1CC3CCC(CC3)C(=O)NCC4=CC=CO4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C27H34N4O4S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

510.6 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((2-((2-(sec-butylamino)-2-oxoethyl)thio)-4-oxoquinazolin-3(4H)-yl)methyl)-N-(furan-2-ylmethyl)cyclohexanecarboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.